Cas no 89445-50-1 (1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo-)
89445-50-1 structure
Product Name:1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo-
CAS No:89445-50-1
MF:C14H16O3
MW:232.275044441223
CID:600336
PubChem ID:13254244
Update Time:2025-04-19
1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo-
- 4-(5-methyl-3-oxo-1,2-dihydroinden-2-yl)butanoic acid
- DTXSID50532169
- 4-(6-Methyl-1-oxo-2,3-dihydro-1H-inden-2-yl)butanoic acid
- 89445-50-1
-
- Inchi: 1S/C14H16O3/c1-9-5-6-10-8-11(3-2-4-13(15)16)14(17)12(10)7-9/h5-7,11H,2-4,8H2,1H3,(H,15,16)
- InChI Key: PRGJBWUASAIQFG-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C)C=CC=2CC1CCCC(=O)O
Computed Properties
- Exact Mass: 232.109944368g/mol
- Monoisotopic Mass: 232.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 54.4Ų
1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
89445-50-1 (1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo-) Related Products
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